Honeycomb-like NiMoO4 ultrathin nanosheet arrays for high-performance electrochemical energy storage†
Journal of Materials Chemistry A Pub Date: 2015-02-06 DOI: 10.1039/C5TA00258C
Abstract
Supercapacitors and Li-ion batteries are two types of electrical energy storage devices. To satisfy the increasing demand for high-performance energy storage devices, traditional electrode materials, such as transition metal oxides, conducting polymers and carbon-based materials, have been widely explored. However, the results obtained to date remain unsatisfactory, and the development of inexpensive electrode materials (especially for commercial manufacturing) with superior electrochemical performance for use in supercapacitors and in Li-ion batteries is still needed. The as-prepared NiMoO4 nanosheets (NSs) with interconnecting nanoscale pore channels and an ultrathin structure provide a large electrochemical active area, which facilitates electrolyte immersion and ion transport and provides effective pathways for electron transport. Therefore, the as-prepared NiMoO4 NS electrode exhibits a high specific capacity and an excellent rate capability and cycling stability in supercapacitors and in Li-ion batteries. Moreover, a high energy density (43.5 W h kg−1 at 500 W kg−1) was obtained for the symmetric supercapacitor (SSC) composed of two sections of NiMoO4 NSs.
Recommended Literature
- [1] Optimization of different sampling approaches in liquid LIBS analysis for environmental applications†
- [2] Joint discussion
- [3] Titanate nanotubes-bonded organosulfonic acid as solid acid catalyst for synthesis of butyl levulinate†
- [4] Changes of the dye adsorption state induced by ferroelectric polarization to improve photoelectric performance†
- [5] Quantitative analysis of CuIn1−xGaxSe2 thin films with fluctuation of operational parameters using laser-induced breakdown spectroscopy
- [6] Eire. Report of the State Chemist for the year ended March 31st, 1940
- [7] Square planar Cu(i) stabilized by a pyridinediimine ligand†
- [8] Phase evolution of KLaF4 nanocrystals and their effects on the photoluminescence of Nd3+ doped transparent oxyfluoride glass-ceramics
- [9] Ultrafast, asymmetric charge transfer and slow charge recombination in porphyrin/CNT composites demonstrated by time-domain atomistic simulation†
- [10] Generalized green synthesis and formation mechanism of sponge-like ferrite micro-polyhedra with tunable structure and composition†
